Cas no 86897-37-2 (1-Butoxy-3-chlorobutane)
1-Butoxy-3-chlorobutane structure
Product Name:1-Butoxy-3-chlorobutane
CAS No:86897-37-2
MF:C8H17ClO
MW:164.672981977463
CID:2809613
PubChem ID:13213747
Update Time:2025-04-21
1-Butoxy-3-chlorobutane Chemical and Physical Properties
Names and Identifiers
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- DTXSID60528553
- 1-BUTOXY-3-CHLOROBUTANE
- 86897-37-2
- 1-Butoxy-3-chlorobutane
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- Inchi: 1S/C8H17ClO/c1-3-4-6-10-7-5-8(2)9/h8H,3-7H2,1-2H3
- InChI Key: HBAKSTWZHDOWKD-UHFFFAOYSA-N
- SMILES: ClC(C)CCOCCCC
Computed Properties
- Exact Mass: 164.0967929Da
- Monoisotopic Mass: 164.0967929Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 66.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 9.2Ų
1-Butoxy-3-chlorobutane Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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